Cas no 2248395-97-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate
• CAS No: 2248395-97-1
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 6338419
• PubChem ID: 165725288
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6516229
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate
• 2248395-97-1

• Inchi： 1S/C18H15NO4S/c1-12-6-8-13(9-7-12)24-11-10-16(20)23-19-17(21)14-4-2-3-5-15(14)18(19)22/h2-9H,10-11H2,1H3
• InChI Key： MALGREPIYXIVPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 341.07217913g/mol
• Monoisotopic Mass: 341.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate (CAS No. 2248395-97-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate, with the CAS number 2248395-97-1, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of isoindoline derivatives and features a distinctive sulfanyl group attached to a phenyl ring, which imparts specific chemical and biological properties.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate is characterized by a central isoindoline core with two oxo groups at positions 1 and 3. The presence of the sulfanyl group on the 4-methylphenyl ring adds complexity and reactivity to the molecule. This structural feature is crucial for its potential applications in drug development and other advanced materials.

In the realm of medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate has shown promising activity as a scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these kinases without affecting other cellular processes makes it a valuable lead for further drug development.

Beyond its medicinal applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate has also been investigated for its potential use in materials science. Its unique chemical structure and reactivity make it suitable for the synthesis of advanced polymers and coatings. A study published in the Journal of Polymer Science demonstrated that this compound can be used as a monomer or cross-linking agent in polymer synthesis, resulting in materials with enhanced mechanical properties and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of an appropriate isoindoline derivative with a thiol-functionalized phenyl compound. The choice of starting materials and catalysts plays a crucial role in optimizing the synthesis process. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, while 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-controlled environment to maintain its stability and prevent degradation.

The future prospects for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(4-methylphenyl)sulfanyl]propanoate are promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new synthetic methods to improve its accessibility. As more studies are conducted, it is likely that this compound will find broader applications in both pharmaceuticals and materials science.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylphenyl)sulfanylpropanoate (CAS No. 2248395-97-1) represents a fascinating molecule with diverse potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in various scientific fields.